[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate

• IUPAC Name: [2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C28H27N3O6S/c1-36-24-14-12-23(13-15-24)26-18-25(22-10-6-3-7-11-22)30-31(26)27(32)20-37-28(33)19-29-38(34,35)17-16-21-8-4-2-5-9-21/h2-17,26,29H,18-20H2,1H3/b17-16+
• InChI Key: QETXGEQWMJEUGO-WUKNDPDISA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)COC(=O)CNS(=O)(=O)C=CC3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)COC(=O)CNS(=O)(=O)/C=C/C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H27N3O6S
• Molecular Weight: 533.6 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors and donors, number of freely rotating bonds, rule of 5 violations, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, and molar volume.

Scientific Research Applications

• Synthesis and Characterization of Similar Compounds : Research has been conducted on the synthesis of compounds with similar structures, which can be used as synthons for the development of various heterocyclic compounds. For example, the work by Kočevar et al. (1992) describes the synthesis of 2H-pyran-2-ones and fused pyran-2-ones using a related compound, 4-ethoxymethylene-2-phenyl-5(4H)-oxazolone (Kočevar, Kepe, Petrič, Polanc, & Verček, 1992).

• Pharmacological Potential : Some derivatives similar to the compound have been evaluated for their pharmacological potential. A study by Faheem (2018) focused on the computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole derivatives, assessing their potential for toxicity assessment, tumor inhibition, and antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

• Cytotoxicity and Enzyme Inhibition Studies : Similar compounds have been synthesized and investigated for their cytotoxic activities on tumor and non-tumor cell lines, as well as for their inhibitory effects on certain enzymes. Kucukoglu et al. (2016) synthesized polymethoxylated-pyrazoline benzene sulfonamides and evaluated their cytotoxic and enzyme inhibitory activities (Kucukoglu, Oral, Aydin, Yamali, Algul, Sakagami, Gulcin, Supuran, & Gul, 2016).

• Organic Synthesis and Antibacterial Activity : Compounds structurally related to the query compound have been synthesized and tested for their antibacterial properties. Behrami and Dobroshi (2019) synthesized 4-hydroxy-chromen-2-one derivatives and evaluated their antibacterial activity, demonstrating significant bacteriostatic and bactericidal effects (Behrami & Dobroshi, 2019).